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Compound of Interest

Compound Name: JTP-4819

Cat. No.: B1673106

Essential Safety and Handling Guide for JTP-
4819

Disclaimer: A specific Safety Data Sheet (SDS) for JTP-4819 is not publicly available. The
following guidance is based on general best practices for handling potent small molecule
enzyme inhibitors and research chemicals with unknown hazard profiles. All laboratory
personnel must conduct a thorough risk assessment before handling this compound and
consult with their institution's Environmental Health and Safety (EHS) department for specific
guidance.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with JTP-4819, a potent prolyl
endopeptidase (PEP) inhibitor. The focus is on procedural, step-by-step guidance to directly
address operational questions regarding personal protective equipment (PPE), handling, and
disposal.

Personal Protective Equipment (PPE)

Given the unknown specific toxicity of JTP-4819, a cautious approach to PPE is warranted.
The following table summarizes the recommended PPE for handling JTP-4819 in a laboratory
setting.[1][2][3][4][5]
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PPE Category Item Specification and Use
Must be ANSI Z87.1 compliant
and provide splash protection.

Eye and Face Safety Goggles Required at all times when

handling JTP-4819 in liquid or
solid form.[1][2]

To be worn in addition to safety
goggles when there is a

significant risk of splashes or

Face Shield
aerosol generation, such as
during bulk transfers or
vortexing of solutions.[2]
Minimum requirement for
incidental contact. Double-
gloving is recommended to
provide an additional layer of
Hand Disposable Nitrile Gloves ]
protection. Gloves should be
inspected before use and
changed immediately upon
contamination.[1]
A buttoned, knee-length lab
Body Laboratory Coat coat is mandatory to protect

skin and clothing.[1][2][5]

Chemical-Resistant Apron

Recommended to be worn
over the lab coat when
handling larger quantities of
JTP-4819 solutions to provide
an additional barrier against

spills.

Respiratory

N95 Respirator or Higher

Recommended when handling
the powdered form of JTP-
4819 to prevent inhalation of
fine particles. A full respiratory

protection program, including
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fit testing, should be in place.

[2]

Operational and Disposal Plans

Handling Procedures:

o Preparation: Before handling JTP-4819, ensure that the designated work area, typically a
certified chemical fume hood, is clean and uncluttered. All necessary equipment and waste
containers should be readily accessible.

» Weighing: When weighing the solid form of JTP-4819, perform this task within a chemical
fume hood or a ventilated balance enclosure to minimize the risk of inhalation.

e Solution Preparation: To prepare solutions, add the solvent to the pre-weighed JTP-4819
powder slowly to avoid aerosolization.

o General Handling: Always handle JTP-4819 solutions and solids within a properly functioning
chemical fume hood. Use appropriate laboratory equipment and techniques to minimize the
generation of aerosols and dust.

Disposal Plan:

The disposal of JTP-4819 and contaminated materials must be handled as hazardous
chemical waste.

o Waste Segregation: All waste contaminated with JTP-4819, including unused compound,
solutions, contaminated gloves, pipette tips, and other disposable labware, must be collected
in a designated hazardous waste container.

o Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "JTP-4819," and any other information required by your institution's
EHS department.

o Storage: Store the sealed hazardous waste container in a designated, secure area away
from incompatible materials until it is collected by the EHS department.
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o Spill Management: In case of a spill, evacuate the area and prevent others from entering. If
the spill is small and you are trained to handle it, wear appropriate PPE, absorb the spill with
an inert material, and collect it in the hazardous waste container. For larger spills, contact
your institution's EHS department immediately.

Experimental Protocols

Due to the lack of publicly available, validated protocols for the specific handling and disposal
of JTP-4819, it is crucial to develop a site-specific Standard Operating Procedure (SOP) in
consultation with your institution's EHS department. This SOP should detail every step of the

experimental workflow, from receiving the compound to the final disposal of all waste.

Visual Workflow Guides

The following diagrams illustrate the general workflows for handling and disposing of JTP-
4819.

Preparation Handling Cleanup

Prepare Work Area Proceed to handling Y . .
(Fume Hood) Weigh Solid JTP-4819 Prepare Solution

Click to download full resolution via product page

JTP-4819 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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